Cas no 857903-29-8 (Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester)

• Product Name: Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester
• CAS No: 857903-29-8
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 4245031
• Update Time: 2026-04-14

Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester

Additional information on Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester

Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester (CAS No. 857903-29-8): A Comprehensive Overview

Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 857903-29-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative exhibits a unique structural configuration that positions it as a potential candidate for various therapeutic applications. The presence of both a fluoro substituent and a hydroxy group in its aromatic ring imparts distinct physicochemical properties, making it a subject of extensive research and development.

The compound's molecular structure consists of a propionic acid backbone modified by an ester group at the second carbon position, linked to a phenolic ring that is further functionalized with a fluoro atom at the third position and a hydroxyl group at the fourth position. This specific arrangement not only influences its reactivity but also its interaction with biological targets, which is crucial for its potential pharmacological activity.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a fluoro substituent in Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester is particularly noteworthy, as it can modulate the electronic properties of the aromatic ring and influence the compound's overall pharmacokinetic profile.

The hydroxyl group in the structure also plays a critical role in determining the compound's solubility and interactions with biological molecules. Hydroxyl groups are known to participate in hydrogen bonding, which can be essential for drug-receptor interactions. In the context of this compound, the hydroxyl group may contribute to its binding affinity to specific enzymes or receptors, thereby influencing its potential therapeutic effects.

Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester has been explored in various preclinical studies as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. Its unique structural features make it a versatile building block for designing molecules with tailored biological activities. Researchers have been particularly interested in its potential as an intermediate in the development of novel antiviral and anti-inflammatory agents.

The compound's chemical stability and compatibility with different synthetic methodologies have also been subjects of investigation. The ester group provides a reactive site for further functionalization, allowing chemists to modify the molecule in various ways to optimize its pharmacological properties. This flexibility has made it a valuable asset in medicinal chemistry libraries.

In addition to its pharmaceutical applications, Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester has shown promise in agricultural research. Its structural features suggest potential activity as a plant growth regulator or pesticide precursor. The fluoro and hydroxyl substituents can interact with biological targets in plants, influencing their growth patterns or pest resistance mechanisms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

The analytical characterization of Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester has been performed using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed insights into the compound's molecular structure and purity, ensuring that it meets the stringent requirements for further research and development.

The growing body of research on fluorinated aromatic compounds underscores their importance in modern drug discovery. The unique electronic properties imparted by fluorine atoms can significantly enhance drug efficacy and selectivity. As such, compounds like Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester, which incorporate these features, are highly valued in medicinal chemistry.

In conclusion, Propanoic acid, 2-(3-fluoro-4-hydroxyphenoxy)-, methyl ester(CAS No. 857903-29-8) represents a fascinating compound with diverse potential applications across multiple industries. Its structural complexity and functional groups make it a valuable tool for researchers exploring new therapeutic agents and agricultural solutions. Continued investigation into its properties and applications will likely uncover further opportunities for innovation in chemical biology and drug development.